Cas no 1731-23-3 ([trans-2-(aminomethyl)cyclobutyl]methanamine)

• Product Name: [trans-2-(aminomethyl)cyclobutyl]methanamine
• CAS No: 1731-23-3
• Molecular Formula: C₆H₁₄N₂
• Molecular Weight: 114.18876
• MDL: MFCD04038803
• CID: 213159
• PubChem ID: 6918109

[trans-2-(aminomethyl)cyclobutyl]methanamine Properties

Names and Identifiers

• trans-Cyclobutane-1,2-diyldimethanamine
• ((1R,2R)-cyclobutane-1,2-diyl)dimethanamine
• [(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine
• 1,2-Cyclobutanedimethanamine,(1R,2R)-rel-
• cyclobutane-1,2-diyldimethanamine
• 1,2-Bis(aminomethyl)cyclobutane
• [2-(aminomethyl)cyclobutyl]methylamine
• [2-(aminomethyl)cyclobutyl]methanamine
• (trans)-cyclobutane-1,2-diyldimethanamine
• [trans-2-(aminomethyl)cyclobutyl]methanamine
• 1-[(1R,2R)-2-(AMINOMETHYL)CYCLOBUTYL]METHANAMINE
• SCHEMBL8423168
• rel-((1R,2R)-Cyclobutane-1,2-diyl)dimethanamine
• rel-[(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine
• AKOS006308949
• 1731-23-3
• trans-1,2-Bis-(aminomethyl)-cyclobutane
• PD161325
• [(1R,2R)-2-(aminomethyl)cyclobutyl]methanamine
• 1932217-85-0
• TRANS-1,2-BIS(AMINOMETHYL)CYCLOBUTANE
• CS-0375732
• MFCD04038803

• MDL： MFCD04038803
• InChIKey： ZBLACDIKXKCJGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14N2/c7-3-5-1-2-6(5)4-8/h5-6H,1-4,7-8H2
• SMILES： C1(CN)CCC1CN

Computed Properties

• Exact Mass: 114.11582
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 114.116
• Heavy Atom Count: 8
• Complexity: 62.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 52A^2

Experimental Properties

• PSA: 52.04
• Refractive Index: 1.491
• Boiling Point: 179.5°Cat760mmHg
• Flash Point: 75.1°C
• Density: 0.947